Cas no 941875-59-8 (2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 941875-59-8
• MF: C₁₅H₁₂FN₃OS₃
• MW: 365.468682289124
• CID: 6598501
• Update Time: 2025-10-31

2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide
• 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C15H12FN3OS3/c16-11-3-1-10(2-4-11)8-22-15-18-12(9-23-15)7-13(20)19-14-17-5-6-21-14/h1-6,9H,7-8H2,(H,17,19,20)
• InChI Key： UTJRSDCYNNAILA-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CC1=CSC(SCC2=CC=C(F)C=C2)=N1

Additional information on 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide, identified by its CAS number 941875-59-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The presence of multiple heterocyclic rings, including thiazole and phenyl moieties, combined with functional groups such as methylsulfanyl and acetamide, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

The structural composition of 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide is a testament to the ingenuity of medicinal chemists in designing molecules with tailored biological activities. The thiazole ring is a well-documented pharmacophore in numerous bioactive compounds, exhibiting properties that are conducive to interaction with biological targets. Specifically, the 1,3-thiazole core is frequently encountered in antimicrobial, antifungal, and anti-inflammatory agents. The introduction of a 4-fluorophenylmethylsulfanyl group at the 2-position of the thiazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic scaffolds for their pharmacological efficacy. The compound in question aligns with this trend, as it incorporates elements that have been extensively studied for their biological activity. For instance, the acetamide moiety is a common pharmacophore found in drugs targeting neurological disorders and inflammatory conditions. Its presence in 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide suggests that this compound may exhibit properties relevant to such therapeutic areas.

The significance of this compound extends beyond its structural features; it also lies in its potential applications in drug discovery pipelines. With advancements in computational chemistry and high-throughput screening technologies, molecules like 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide can be rapidly evaluated for their binding affinity to various biological targets. This expedited screening process is crucial for identifying lead compounds that can be further optimized into viable therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of a 4-fluorophenylmethylsulfanyl group into the molecular structure of this compound likely contributes to these desirable properties. Fluoro substitution can modulate lipophilicity and binding interactions, making it an attractive modification for drug development. Moreover, the dual presence of thiazole rings suggests potential synergistic effects between different parts of the molecule when interacting with biological targets.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies are employed to construct the intricate framework of 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide while ensuring high yield and purity. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, are integral to achieving the desired product. The successful synthesis not only underscores the capabilities of modern chemical synthesis but also opens avenues for further derivatization and optimization.

In the context of current research trends, this compound exemplifies the intersection of chemistry and biology. The development of novel heterocyclic derivatives continues to be a fertile ground for innovation in pharmaceutical sciences. By leveraging known pharmacophores and exploring new structural configurations, 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide represents a significant contribution to the ongoing quest for effective therapeutic interventions.

The potential applications of this compound are broad-ranging and warrant further investigation. Its structural features suggest utility in multiple therapeutic areas, including but not limited to antimicrobial infections, chronic inflammatory diseases, and neurodegenerative disorders. As research progresses，it is anticipated that additional insights into its mechanism of action will emerge，fostering new avenues for therapeutic development.

Collaborative efforts between chemists，biologists，and pharmacologists are essential for translating laboratory discoveries into clinical applications. The study of compounds like 941875-59-8 underscores the importance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines，researchers can accelerate the development pipeline，bringing innovative treatments to patients who need them most.

Looking ahead，the continued exploration of heterocyclic derivatives such as 2-(2-{(4-fluorophenyl)methylsulfanyl}-1，3-thiazol--4--yil)-N（l，3--thiazoI--z-yI）acetaIIamide holds immense promise for advancing our understanding of disease mechanisms and developing novel therapeutics。With each new discovery，we move closer to addressing complex medical challenges through innovative chemical solutions.